molecular formula C12H8FNO2 B1439634 3-Fluoro-4-(pyridin-4-yl)benzoic acid CAS No. 1214359-83-7

3-Fluoro-4-(pyridin-4-yl)benzoic acid

Cat. No. B1439634
CAS RN: 1214359-83-7
M. Wt: 217.2 g/mol
InChI Key: VAHXOHHQHVUNQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Pyrid-4-ylbenzoic acid is a phenylpyridine . It is used in the synthesis of various compounds and has been studied for its potential applications in different fields .


Synthesis Analysis

The synthesis of 3-Fluoro-4-(pyridin-4-yl)benzoic acid involves various chemical reactions. In one study, a yield of 90% was achieved, resulting in a white powder . The reaction involved the use of piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives .


Molecular Structure Analysis

The molecular structure of 3-Fluoro-4-(pyridin-4-yl)benzoic acid can be analyzed using techniques such as single-crystal X-ray diffraction . The molecular formula is C12H9NO2 .


Chemical Reactions Analysis

3-Fluoro-4-(pyridin-4-yl)benzoic acid can participate in various chemical reactions. For instance, it has been used in the adsorption of halogenated volatile organic compounds (VOCs), iodine, carbon dioxide (CO2), and hydrogen . The compound also shows robustness to cycling through sorption/desorption processes .


Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Fluoro-4-(pyridin-4-yl)benzoic acid can vary. For instance, it has been described as a white powder with a melting point of 85–87°C . The compound’s molecular weight is 199.205 Da .

Scientific Research Applications

Pharmaceutical Research

3-Fluoro-4-(pyridin-4-yl)benzoic acid: is a valuable intermediate in pharmaceutical research. Its fluorinated pyridine structure is beneficial for creating compounds with potential therapeutic effects. For instance, it can be used to synthesize derivatives that inhibit EGFR kinase, which are important in the treatment of various cancers .

Agricultural Chemistry

The introduction of fluorine atoms into lead structures is a common modification to improve physical, biological, and environmental properties of agricultural chemicals. Compounds like 3-Fluoro-4-(pyridin-4-yl)benzoic acid can be used to develop new pesticides and herbicides with enhanced efficacy and reduced environmental impact .

Metal–Organic Frameworks (MOFs)

This compound is also used in the synthesis of MOFs. MOFs are porous materials that have applications in gas storage, separation, and catalysis. The pyridyl groups in 3-Fluoro-4-(pyridin-4-yl)benzoic acid can act as coordination sites for metal ions, forming stable and functional frameworks .

Radiopharmaceuticals

The fluorine atom in 3-Fluoro-4-(pyridin-4-yl)benzoic acid makes it a candidate for the synthesis of radiolabeled compounds, particularly those using the isotope Fluorine-18. These compounds are used in positron emission tomography (PET) imaging, which is a powerful diagnostic tool in oncology and neurology .

Safety And Hazards

3-Fluoro-4-(pyridin-4-yl)benzoic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes .

properties

IUPAC Name

3-fluoro-4-pyridin-4-ylbenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H8FNO2/c13-11-7-9(12(15)16)1-2-10(11)8-3-5-14-6-4-8/h1-7H,(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VAHXOHHQHVUNQS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C(=O)O)F)C2=CC=NC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H8FNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

217.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Fluoro-4-(pyridin-4-yl)benzoic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Fluoro-4-(pyridin-4-yl)benzoic acid
Reactant of Route 2
Reactant of Route 2
3-Fluoro-4-(pyridin-4-yl)benzoic acid
Reactant of Route 3
Reactant of Route 3
3-Fluoro-4-(pyridin-4-yl)benzoic acid
Reactant of Route 4
Reactant of Route 4
3-Fluoro-4-(pyridin-4-yl)benzoic acid
Reactant of Route 5
Reactant of Route 5
3-Fluoro-4-(pyridin-4-yl)benzoic acid
Reactant of Route 6
Reactant of Route 6
3-Fluoro-4-(pyridin-4-yl)benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.